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Compound of Interest

Compound Name: Ethyl 6-(bromomethyl)nicotinate

CAS No.: 178264-57-8

Cat. No.: B175332

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 6-(bromomethyl)nicotinate is a key building block in synthetic organic chemistry,

particularly in the development of novel pharmaceutical agents. Its bifunctional nature,

possessing both a reactive bromomethyl group and an ethyl nicotinate scaffold, makes it a

versatile intermediate for introducing the pyridinylmethyl moiety into a wide range of molecules.

Accurate and comprehensive spectroscopic characterization is paramount for verifying its

structure and purity, ensuring the integrity of subsequent synthetic transformations.

This technical guide provides a detailed overview of the expected spectroscopic data for Ethyl
6-(bromomethyl)nicotinate based on the analysis of its parent compound, Ethyl nicotinate,

and a closely related structural analog, Methyl 6-bromonicotinate. While direct experimental

data for the title compound is not readily available in the public domain, this guide offers a

robust predictive framework for its ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry

characteristics.
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Predicted Spectroscopic Data of Ethyl 6-
(bromomethyl)nicotinate
The introduction of a bromomethyl group at the 6-position of the pyridine ring in ethyl nicotinate

is expected to induce significant changes in the spectroscopic data. The following tables

summarize the anticipated shifts and fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data

The ¹H NMR spectrum is expected to show characteristic signals for the ethyl ester and the

substituted pyridine ring. The bromomethyl group will introduce a new singlet, and the aromatic

protons will experience shifts due to the electron-withdrawing nature of the bromine atom.

Predicted Chemical Shift (δ,

ppm)
Multiplicity Assignment

~9.1 d H-2

~8.3 dd H-4

~7.7 d H-5

~4.8 s -CH₂Br

4.42 q -OCH₂CH₃

1.42 t -OCH₂CH₃

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum will reflect the changes in the electronic environment of the carbon

atoms in the pyridine ring and the presence of the bromomethyl carbon.
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Predicted Chemical Shift (δ, ppm) Assignment

~164 C=O

~158 C-6

~152 C-2

~138 C-4

~128 C-3

~122 C-5

~62 -OCH₂CH₃

~32 -CH₂Br

~14 -OCH₂CH₃

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands corresponding to the functional

groups present in the molecule.

Frequency (cm⁻¹) Vibrational Mode

~3100-3000 C-H stretch (aromatic)

~2980-2850 C-H stretch (aliphatic)

~1725 C=O stretch (ester)

~1600, ~1470 C=C and C=N stretch (pyridine ring)

~1280 C-O stretch (ester)

~1200 C-N stretch

~680 C-Br stretch

Mass Spectrometry (MS)
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The mass spectrum is expected to show the molecular ion peak and characteristic

fragmentation patterns.

m/z Assignment

243/245 [M]⁺ (Molecular ion with bromine isotopes)

198/200 [M - OCH₂CH₃]⁺

164 [M - Br]⁺

120 [M - Br - CO₂]⁺

106 [C₆H₄N]⁺

78 [C₅H₄N]⁺

Spectroscopic Data of Related Compounds
To provide a solid foundation for the predicted data, the experimental spectroscopic data for

Ethyl nicotinate and ¹H NMR data for Methyl 6-bromonicotinate are presented below.

Ethyl nicotinate
¹H NMR Data (90 MHz, CDCl₃)[1]

Chemical Shift (δ,

ppm)
Multiplicity Integration Assignment

9.23 s 1H H-2

8.76 d 1H H-6

8.28 dt 1H H-4

7.37 dd 1H H-5

4.42 q 2H -OCH₂CH₃

1.42 t 3H -OCH₂CH₃

¹³C NMR Data (25.16 MHz, CDCl₃)[1]
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Chemical Shift (δ, ppm) Assignment

165.19 C=O

153.37 C-6

150.94 C-2

136.93 C-4

126.40 C-3

123.27 C-5

61.39 -OCH₂CH₃

14.29 -OCH₂CH₃

IR Data

A comprehensive list of IR absorption bands for Ethyl nicotinate is available from various

sources. Key absorptions include the C=O stretch of the ester at approximately 1723 cm⁻¹, C-H

stretches of the aromatic ring above 3000 cm⁻¹, and C-H stretches of the ethyl group below

3000 cm⁻¹.

Mass Spectrometry Data

The mass spectrum of Ethyl nicotinate shows a molecular ion peak at m/z 151. Key fragments

are observed at m/z 123 ([M - C₂H₄]⁺), 106 ([M - OCH₂CH₃]⁺), and 78 ([C₅H₄N]⁺).

Methyl 6-bromonicotinate
¹H NMR Data (500 MHz, CDCl₃)
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Chemical Shift

(δ, ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Integration Assignment

9.00 dd J = 2.0, 0.5 1H H-2

8.25 dd J = 8.5, 2.5 1H H-4

7.42 dd J = 8.5, 0.5 1H H-5

3.96 s 3H -OCH₃

Experimental Protocols
The following are general protocols for acquiring the spectroscopic data discussed in this

guide.

NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a

suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Data Acquisition:

For ¹H NMR, acquire a sufficient number of scans to obtain a good signal-to-noise ratio.

For ¹³C NMR, a larger number of scans will be necessary due to the low natural

abundance of the ¹³C isotope. A proton-decoupled experiment is typically performed.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Chemical shifts are referenced to an internal standard, typically

tetramethylsilane (TMS) at 0.00 ppm.

IR Spectroscopy
Sample Preparation:
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Neat Liquid: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

Solid (KBr pellet): Grind a small amount of the solid sample with dry KBr powder and

press the mixture into a thin pellet.

ATR (Attenuated Total Reflectance): Place a small amount of the sample directly on the

ATR crystal.

Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

A background spectrum should be recorded and automatically subtracted from the sample

spectrum.

Mass Spectrometry
Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent

(e.g., methanol, acetonitrile).

Instrumentation: Use a mass spectrometer with an appropriate ionization source (e.g.,

Electron Ionization - EI, or Electrospray Ionization - ESI).

Data Acquisition: Introduce the sample into the mass spectrometer. For EI, the sample is

typically introduced via a direct insertion probe or a gas chromatograph. For ESI, the sample

is introduced via a liquid chromatograph or direct infusion. Acquire the mass spectrum over a

suitable mass-to-charge (m/z) range.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the comprehensive spectroscopic

analysis of a synthetic organic compound like Ethyl 6-(bromomethyl)nicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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